N-[4-(4-morpholinylsulfonyl)phenyl]-N'-(2-thienylmethyl)thiourea

• IUPAC Name: 1-(4-morpholin-4-ylsulfonylphenyl)-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C16H19N3O3S3/c20-25(21,19-7-9-22-10-8-19)15-5-3-13(4-6-15)18-16(23)17-12-14-2-1-11-24-14/h1-6,11H,7-10,12H2,(H2,17,18,23)
• InChI Key: LTGZFGAODRFDAV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=S)NCC3=CC=CS3
• Molecular Formula: C16H19N3O3S3
• Molecular Weight: 397.5 g/mol

Description

Synthesis Analysis

The synthesis of thiourea derivatives, including compounds similar to N-[4-(4-Morpholinylsulfonyl)phenyl]-N'-(2-thienylmethyl)thiourea, involves the reaction of isothiocyanates with amines. For example, a novel cinnamoyl thiourea derivative of 2-morpholino ethylamine was successfully synthesized by reacting cinnamoylisothiocyanate with 2-morpholino ethylamine (Hassan et al., 2011). This process is indicative of the type of chemical synthesis that could be applied to produce the target compound, demonstrating the versatility of thiourea derivatives synthesis.

Molecular Structure Analysis

The molecular structure of thiourea derivatives, including those similar to the compound of interest, is characterized by spectroscopic techniques and X-ray crystallography. For instance, the structure of a cinnamoyl thiourea derivative was determined using IR, 1H and 13C NMR, and single-crystal X-ray diffraction, revealing a cis-trans configuration with respect to the morpholino ethylamine and cinnamoyl groups (Hassan et al., 2011). This detailed structural analysis is crucial for understanding the chemical behavior and potential applications of these compounds.

Chemical Reactions and Properties

Thiourea derivatives engage in various chemical reactions due to their functional groups. The reactivity of the thiourea moiety, particularly in reactions involving its sulfur and nitrogen atoms, makes these compounds versatile intermediates in organic synthesis. For example, the synthesis of tetrahydropyrimidine derivatives from thioureas demonstrates the potential for generating heterocyclic compounds (Rybakov et al., 2001). Such reactions underscore the chemical diversity accessible through the manipulation of thiourea derivatives.

Physical Properties Analysis

The physical properties of thiourea derivatives, such as solubility, melting point, and crystal structure, are influenced by their molecular configuration. For instance, the crystal structure analysis provides insight into the packing, hydrogen bonding, and overall stability of these compounds in the solid state. The synthesis and characterization of various thiourea derivatives reveal that their physical properties can be finely tuned by modifying the substituents on the thiourea moiety (Hassan et al., 2011).

Chemical Properties Analysis

The chemical properties of thiourea derivatives, such as acidity, basicity, and reactivity towards electrophiles and nucleophiles, are critical for their application in chemical synthesis and material science. The presence of both amine and thiourea functional groups allows for a range of chemical modifications, enabling the production of a diverse array of derivatives with tailored properties for specific applications. The study of thiourea derivatives provides valuable insights into the design and synthesis of novel compounds with desired chemical functionalities (Hassan et al., 2011).